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Compound of Interest

Compound Name: 4-Ethylsulfonylbenzaldehyde

Cat. No.: B1314216 Get Quote

Essential guidelines for the safe handling and disposal of 4-Ethylsulfonylbenzaldehyde (CAS

No. 50899-03-1), ensuring the protection of laboratory personnel and the environment.

For researchers and professionals in drug development, the proper management of chemical

waste is paramount. This guide provides a detailed protocol for the disposal of 4-
Ethylsulfonylbenzaldehyde, a compound that requires careful handling due to its potential

hazards. Adherence to these procedures is crucial for maintaining a safe laboratory

environment and complying with regulatory standards.

Key Physical and Chemical Properties
A thorough understanding of a chemical's properties is the first step toward safe handling and

disposal. The table below summarizes the known quantitative data for 4-
Ethylsulfonylbenzaldehyde. It is important to note that the toxicological and ecological

properties of this compound have not been fully investigated.[1]
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Property Value

CAS Number 50899-03-1

Molecular Formula C₉H₁₀O₃S

Molecular Weight 198.24 g/mol

Melting Point 108 - 110 °C

Appearance Solid

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to take the following safety

precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.[1]

Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to avoid

inhalation of any dust or vapors.[1]

Avoid Contact: Prevent contact with skin and eyes. In case of contact, rinse the affected area

immediately with plenty of water and seek medical attention.[1]

Storage: Store the chemical in a cool, dry, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents, strong acids, and strong bases.[1]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 4-Ethylsulfonylbenzaldehyde is through

incineration. This method ensures the complete destruction of the compound, minimizing its

potential environmental impact.

1. Preparation for Disposal:

Segregation: Do not mix 4-Ethylsulfonylbenzaldehyde waste with other chemical waste
streams unless explicitly permitted by your institution's environmental health and safety
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(EHS) department.
Containerization: Keep the waste in a clearly labeled, sealed, and compatible container.
Ensure the container is in good condition to prevent leaks.

2. Incineration Procedure:

The primary disposal method is to dissolve or mix the material with a combustible solvent.
This mixture should then be burned in a regulated chemical incinerator equipped with an
afterburner and a scrubber to neutralize any harmful combustion byproducts.[1]

3. Regulatory Compliance:

All disposal activities must be conducted in strict accordance with federal, state, and local
regulations.[1]
Contact your institution's EHS department or a licensed hazardous waste disposal company
to arrange for the pickup and disposal of the chemical waste.

4. Spill Management:

In the event of a spill, wear appropriate personal protective equipment.
Carefully scoop up the solid material and place it into a suitable container for disposal.
Clean the spill area thoroughly.

The following diagram outlines the logical workflow for the proper disposal of 4-
Ethylsulfonylbenzaldehyde.
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Figure 1. Disposal Workflow for 4-Ethylsulfonylbenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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